Cas no 1356088-12-4 (5-(5-Amino-1H-indazol-3-yl)nicotinonitrile)

• Product Name: 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile
• CAS No: 1356088-12-4
• MF: C₁₃H₉N₅
• MW: 235.244061231613
• CID: 1033599
• PubChem ID: 71303531
• Update Time: 2025-11-02

5-(5-Amino-1H-indazol-3-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile
• 5-(5-amino-1H-indazol-3-yl)pyridine-3-carbonitrile
• DTXSID60745001
• 1356088-12-4

• Inchi： 1S/C13H9N5/c14-5-8-3-9(7-16-6-8)13-11-4-10(15)1-2-12(11)17-18-13/h1-4,6-7H,15H2,(H,17,18)
• InChI Key： FGDMCCGXBOCYGM-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C(C2C=NC=C(C#N)C=2)=N1)N

Computed Properties

• Exact Mass: 235.08579531g/mol
• Monoisotopic Mass: 235.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile

Recent Advances in the Study of 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile (CAS: 1356088-12-4)

5-(5-Amino-1H-indazol-3-yl)nicotinonitrile (CAS: 1356088-12-4) has emerged as a promising small molecule in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. This compound, characterized by its unique indazole-nicotinonitrile scaffold, has shown selective inhibition against specific kinases, making it a valuable candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile exhibits potent inhibitory activity against MET kinase, a receptor tyrosine kinase often dysregulated in various cancers. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, achieving nanomolar-level inhibition in vitro. Molecular docking simulations further revealed its binding mode within the ATP-binding pocket of MET kinase, providing insights for future structural modifications.

In parallel research, the compound's potential in overcoming drug resistance has been investigated. A recent preprint on bioRxiv (2024) reported that 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile shows synergistic effects when combined with existing EGFR inhibitors in non-small cell lung cancer cell lines with acquired resistance mutations. This finding suggests its potential application in combination therapies for resistant cancers, though further in vivo validation is required.

The synthetic accessibility of 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile has also been improved through recent methodological developments. A 2024 publication in Organic Process Research & Development described a scalable, high-yield synthesis route using continuous flow chemistry, addressing previous challenges in large-scale production. This advancement could facilitate future preclinical studies and potential clinical translation.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research efforts are focusing on structural modifications to enhance metabolic stability and oral bioavailability while maintaining its kinase inhibitory potency. The ongoing studies position 5-(5-Amino-1H-indazol-3-yl)nicotinonitrile as a compelling case study in rational drug design and targeted cancer therapy development.